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Compound Name:
pyrazol-5-amine

CAS No.: 1247195-81-8

Cat. No.: B1428020

Get Quote

Executive Summary

The fusion of pyridazine and pyrazole pharmacophores represents a "privileged scaffold"
strategy in modern medicinal chemistry. This hybrid architecture leverages the distinct
electronic and steric properties of both heterocycles to achieve synergistic biological potency.
Pyridazinyl pyrazole derivatives have emerged as high-affinity ligands for a diverse array of
targets, most notably Cyclooxygenase-2 (COX-2) in inflammatory cascades and Tyrosine
Kinases (EGFR/VEGFR-2) in oncogenic signaling.

This guide analyzes the structure-activity relationships (SAR), mechanistic pathways, and
synthetic protocols defining this class of compounds. It provides a self-validating framework for
researchers aiming to optimize this scaffold for next-generation therapeutics.

Chemical Architecture & Synthesis

The core advantage of the pyridazinyl pyrazole scaffold lies in its ability to present multiple
hydrogen bond acceptors and donors in a rigid orientation, facilitating precise docking into
enzyme active sites (e.g., the side pocket of COX-2).
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Experimental Protocol: Synthesis of Pyridazinyl
Pyrazole Hybrids

Rationale: The following protocol illustrates a robust method for synthesizing pyrazole-
pyridazine hybrids via the condensation of a pyridazinyl-substituted active methylene
compound with hydrazine. This route is preferred for its high regioselectivity and yield.

Target Compound: 3-Amino-4-(6-chloropyridazin-3-yl)-1H-pyrazol-5(4H)-one derivatives.

Reagents & Materials:

o 3,6-Dichloropyridazine (Starting material)[1]

Ethyl cyanoacetate or Malononitrile[1]

Sodium ethoxide (NaOEt) in absolute ethanol

Hydrazine hydrate (99%)

Glacial acetic acid[2][3]

TLC plates (Silica gel 60 F254)[2]

Step-by-Step Methodology:

o Preparation of Intermediate (Nucleophilic Substitution):
o Dissolve 3,6-dichloropyridazine (10 mmol) in absolute ethanol (20 mL).

o Add a solution of ethyl cyanoacetate (10 mmol) containing NaOEt (10 mmol) dropwise at
0°C.

o Critical Step: Stir at room temperature for 2 hours. Monitor by TLC (Hexane:EtOAc 7:3).[2]
[4] The electron-deficient pyridazine ring undergoes nucleophilic aromatic substitution (

) at the C-3 position.

o Acidify with dilute HCI to precipitate Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate. Filter
and dry.[2][4]
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e Cyclization (Knorr-Type Condensation):

o

Suspend the intermediate (5 mmol) in ethanol (15 mL).

[¢]

Add hydrazine hydrate (10 mmol) slowly.

Reflux the mixture for 4—6 hours.

[¢]

[e]

Observation: The reaction typically turns from a suspension to a clear solution, then
precipitates the product upon cooling.

* |solation & Purification:
o Cool to room temperature.[4][5]

o Filter the solid precipitate.[2] Wash with cold ethanol and diethyl ether to remove
unreacted hydrazine.

o Recrystallize from ethanol/DMF (Dimethylformamide) to obtain the pure pyrazole-
pyridazine hybrid.

o Validation:

o 1H NMR (DMSO-d6): Look for the disappearance of the ethyl ester protons and the
appearance of NH/NH2 signals (broad singlets, exchangeable with D20).

o Mass Spectrometry: Confirm molecular ion peak

Pharmacological Dominance: Anti-Inflammatory
Activity[2][6][7]

The most clinically advanced application of pyridazinyl pyrazoles is in the selective inhibition of
COX-2. Unlike traditional NSAIDs that inhibit both COX-1 (constitutive, gastroprotective) and
COX-2 (inducible, inflammatory), these hybrids are designed to fit the larger hydrophobic side
pocket of COX-2.
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Mechanism of Action

The pyridazine ring often serves as a template to orient the pyrazole moiety towards the
Arg513 and His90 residues within the COX-2 active site. This interaction prevents the
conversion of arachidonic acid into Prostaglandin H2 (PGH2), thereby halting the downstream

production of pro-inflammatory mediators like PGEZ2.

Visualization: COX-2 Inhibition Pathway

The following diagram illustrates the intervention of pyridazinyl pyrazoles in the inflammatory

cascade.
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Figure 1: Mechanism of selective COX-2 inhibition by pyridazinyl pyrazole derivatives, sparing
the COX-1 dependent gastroprotective pathway.

Quantitative Efficacy Data

Recent studies have highlighted specific derivatives with potency superior to standard drugs.[6]
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Compound Structure COX-2IC50 COX-1I1C50 Selectivity

Ref
ID Feature (uM) (uM) Index (SI)
) Standard
Celecoxib 0.35-1.15 >50 >40 [1, 2]
Drug
Trimethoxy-
Compound 6f 1.15 >100 >86 [1]
phenyl
Trimethoxy-
Compound 5f 1.50 >100 >66 [1]
phenyl
Compound Pyridazine
0.18 >50 >277 [3]
6b scaffold

Note: Compound 6b demonstrates exceptional selectivity, attributed to its ability to enter the
COX-2 side pocket and interact with His90.

Pharmacological Dominance: Oncology

In cancer therapy, these derivatives function as multi-target Tyrosine Kinase Inhibitors (TKIs).
They simultaneously disrupt angiogenesis (via VEGFR-2) and cell proliferation (via EGFR),
addressing the issue of drug resistance common in single-target therapies.

Key Targets

* VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): Inhibition prevents the formation
of new blood vessels (angiogenesis) required for tumor growth.

o EGFR (Epidermal Growth Factor Receptor): Inhibition blocks downstream
Ras/Raf/MEK/ERK signaling, leading to cell cycle arrest.

e Apoptosis Induction: Activation of Caspase-3 and cleavage of PARP.

Visualization: Dual Kinase Inhibition
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Figure 2: Dual inhibition of EGFR and VEGFR-2 signaling pathways by pyridazinyl pyrazole
derivatives, leading to reduced proliferation and angiogenesis.

Structure-Activity Relationship (SAR) Analysis

Optimizing the pyridazinyl pyrazole scaffold requires careful modulation of substituents on both

rings.
SAR Logic Flow
o Core Scaffold: The Pyridazine ring (Position A) acts as the central hub.
e Linker: Direct bond or hydrazine linker affects flexibility.
e Pyrazole Ring (Position C):
o Pyrazolone (C=0): Generally increases COX-2 selectivity compared to aminopyrazoles.

o N-Substitution: Phenyl rings with electron-withdrawing groups (e.g., Cl, Br) often enhance
metabolic stability and potency.

» Peripheral Aryl Groups (Position B):
o Trimethoxy (

): Significantly enhances anti-inflammatory activity (e.g., Compound 6f).

o Halogens (Br, Cl): Para-substitution improves fit in hydrophobic pockets.
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Figure 3: Structure-Activity Relationship (SAR) map highlighting key regions for chemical
modification to enhance biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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